Cas no 863578-24-9 (2-Amino-5-Fluorophenyl Boronic Acid Pinacol Ester)

2-Amino-5-Fluorophenyl Boronic Acid Pinacol Ester structure

863578-24-9 structure

Product Name:2-Amino-5-Fluorophenyl Boronic Acid Pinacol Ester

CAS No:863578-24-9

MF:C₁₂H₁₇BFNO₂

MW:237.078286886215

MDL:MFCD11617916

CID:706844

PubChem ID:23152508

Update Time:2024-10-26

2-Amino-5-Fluorophenyl Boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

- Benzenamine,4-fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 2-Amino-5-fluorophenyl boronic acid pinacol ester
- 4-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
- 2-Amino-5-fluorophenylboronic acid pinacol ester
- RLUKWTHMONYTKG-UHFFFAOYSA-N
- MB10004
- A841616
- 4-fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylamine
- 4-fluo
- 4-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenamine (ACI)
- 2-(2-Amino-5-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 4-Fluoro-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
- s11454
- SY284914
- MFCD11617916
- Z2049754687
- AS-72481
- SCHEMBL772615
- 4-Fluoroaniline-2-boronic acid pinacol ester
- EN300-12594528
- 863578-24-9
- CS-0174002
- AKOS027321744
- DTXSID50631045
- 2-Amino-5-Fluorophenyl Boronic Acid Pinacol Ester
- MDL： MFCD11617916
- Inchi： 1S/C12H17BFNO2/c1-11(2)12(3,4)17-13(16-11)9-7-8(14)5-6-10(9)15/h5-7H,15H2,1-4H3
- InChI Key： RLUKWTHMONYTKG-UHFFFAOYSA-N
- SMILES： FC1C=C(B2OC(C)(C)C(C)(C)O2)C(N)=CC=1

Computed Properties

Exact Mass: 237.134
Monoisotopic Mass: 237.134
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 282
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 44.5

Experimental Properties

Melting Point: 49-50℃
PSA: 44.48000
LogP: 2.28830

2-Amino-5-Fluorophenyl Boronic Acid Pinacol Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JB864-250mg	2-Amino-5-Fluorophenyl Boronic Acid Pinacol Ester	863578-24-9	95+%	250mg	1331CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JB864-100mg	2-Amino-5-Fluorophenyl Boronic Acid Pinacol Ester	863578-24-9	95+%	100mg	722CNY	2021-05-07
TRC	A579168-50mg	2-Amino-5-Fluorophenyl Boronic Acid Pinacol Ester	863578-24-9		50mg	$ 70.00	2022-06-08
TRC	A579168-100mg	2-Amino-5-Fluorophenyl Boronic Acid Pinacol Ester	863578-24-9		100mg	$ 95.00	2022-06-08
TRC	A579168-500mg	2-Amino-5-Fluorophenyl Boronic Acid Pinacol Ester	863578-24-9		500mg	$ 340.00	2022-06-08
Chemenu	CM217571-100mg	4-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline	863578-24-9	95 %	100mg	$110	2021-08-04
Chemenu	CM217571-250mg	4-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline	863578-24-9	95 %	250mg	$164	2021-08-04
Chemenu	CM217571-1g	4-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline	863578-24-9	95 %	1g	$311	2021-08-04
Chemenu	CM217571-5g	4-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline	863578-24-9	95 %	5g	$1113	2021-08-04
Chemenu	CM217571-100mg	4-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline	863578-24-9	95%+	100mg	$110	2022-08-31

2-Amino-5-Fluorophenyl Boronic Acid Pinacol Ester Production Method

Production Method 1

1003-98-1

25015-63-8

863578-24-9

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ; rt; 12 h, 120 °C

Reference

Efficient Synthesis of 3H-Indoles Enabled by the Lead-Mediated α-Arylation of β-Ketoesters or γ-Lactams Using Aryl Azides

Zhou, Fei; et al, Organic Letters, 2014, 16(11), 2916-2919

Production Method 2

1003-98-1

25015-63-8

863578-24-9

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ; rt; 22 h, 120 °C; 120 °C → rt
1.2 Reagents: Ammonium chloride Solvents: Water

Reference

Regiodivergent Synthesis of 11H-Indolo[3,2-c]quinolines and Neocryptolepine from a Common Starting Material

Haaheim, Katja S.; et al, European Journal of Organic Chemistry, 2023, 26(13),

Production Method 3

1003-98-1

73183-34-3

863578-24-9

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; 12 h, 90 °C

Reference

Unprecedented perspectives on the application of CinNapht fluorophores provided by a ''late-stage'' functionalization strategy

Tacke, Eleonore; et al, Chemical Science, 2023, 14(22), 6000-6010

Production Method 4

1003-98-1

25015-63-8

863578-24-9

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ; rt; 22 h, reflux; reflux → rt
1.2 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

Synthesis and evaluation of the tetracyclic ring-system of isocryptolepine and regioisomers for antimalarial, antiproliferative and antimicrobial activities

Haaheim, Katja S.; et al, Molecules, 2021, 26(11),

Production Method 5

76-09-5

863578-24-9

Reaction Conditions

1.1 Reagents: 2,2′-Bi-1,3,2-dioxaborolane Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium Solvents: Tetrahydrofuran ; 10 min, 80 °C
1.2 Reagents: Triethylamine , 2,2′-Bi-1,3,2-dioxaborolane Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium , 4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: Tetrahydrofuran ; 12 h, 80 °C
1.3 Solvents: Chloroform ; 1 h, rt

Reference

Achieving High Ortho Selectivity in Aniline C-H Borylations by Modifying Boron Substituents

Smith, Milton R. ; et al, ACS Catalysis, 2018, 8(7), 6216-6223

Production Method 6

25015-63-8

863578-24-9

Reaction Conditions

1.1 Solvents: Hexane ; 1 h, rt
1.2 Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium , [2,2′-Bipyridine]-4,4′-diamine, N4,N4,N4′,N4′-tetramethyl- ; 16 h, 80 °C; 80 °C → rt
1.3 Reagents: Oxygen ; rt

Reference

A Traceless Directing Group for C-H Borylation

Preshlock, Sean M.; et al, Angewandte Chemie, 2013, 52(49), 12915-12919